Cas no 1499794-38-5 (1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1499794-38-5
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 5043103
• Update Time: 2025-05-22

1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-(2,3,4-trifluorophenyl)triazole-4-carbaldehyde
• 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C9H4F3N3O/c10-6-1-2-7(9(12)8(6)11)15-3-5(4-16)13-14-15/h1-4H
• InChI Key： SWOFUQQPWRMCIK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1N1C=C(C=O)N=N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8

Additional information on 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1499794-38-5)

The compound 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1499794-38-5) is a fluorinated heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluorophenyl group linked to a 1,2,3-triazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its ability to enhance drug-like properties such as metabolic stability and lipophilicity.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in drug discovery and material science. The 1,2,3-triazole moiety, in particular, has gained attention for its versatility in forming stable linkages via Huisgen cycloaddition, a cornerstone of modern bioconjugation techniques. This compound’s carbaldehyde functional group further expands its utility, enabling derivatization into amines, hydrazones, and other pharmacophores. As a result, 1499794-38-5 is frequently explored in the design of kinase inhibitors, antimicrobial agents, and fluorescent probes.

From a synthetic perspective, 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde is often prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a high-yielding and regioselective method. Its trifluorophenyl substituent contributes to enhanced electron-withdrawing effects, which can improve binding affinity in target proteins. This property aligns with current trends in fragment-based drug design, where small, fluorinated fragments are used to optimize lead compounds. Additionally, the compound’s triazole-carbaldehyde scaffold is compatible with green chemistry principles, as it often requires mild reaction conditions and generates minimal byproducts.

The applications of CAS No. 1499794-38-5 extend beyond pharmaceuticals. In materials science, its fluorine-rich structure is leveraged to modify surface properties, such as hydrophobicity or dielectric constants, in polymers and coatings. Furthermore, its potential in catalysis and sensor development is under investigation, with studies highlighting its role in detecting metal ions or small molecules. These interdisciplinary uses underscore the compound’s relevance in addressing contemporary challenges like sustainable chemistry and precision medicine.

For researchers sourcing 1-(2,3,4-Trifluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde, quality and purity are critical. Reputable suppliers typically provide HPLC or NMR validation to ensure consistency, particularly for high-throughput screening or structure-activity relationship studies. Storage recommendations often include protection from light and moisture to preserve the aldehyde functionality. As interest in fluorinated building blocks grows, this compound is poised to remain a key player in innovation across multiple scientific domains.